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Compound of Interest

Compound Name: 2,4,6-Trinitroaniline

Cat. No.: B3268610 Get Quote

WARNING: For Research and Development Use
Only
This document provides generalized guidelines for the handling of picramide (2-amino-4,6-

dinitrophenol). Picramide is a dangerously explosive and toxic substance. These protocols are

intended for trained researchers and professionals in a controlled laboratory setting. Users

must consult the official Safety Data Sheet (SDS) from their supplier and adhere to all

institutional and national safety regulations before handling this material. Failure to follow

proper safety protocols can result in severe injury or death.

Application Notes and Protocols for Picramide
Audience: Researchers, scientists, and drug development professionals.

Hazard Identification and Data Summary
Picramide is a nitrated aromatic compound classified as a desensitized explosive. It is highly

sensitive to heat, shock, and friction, especially when dry.[1][2] Wetting the compound

significantly reduces its explosive tendencies.[1][2] It is also classified as harmful if swallowed,

inhaled, or in contact with skin.[3][4][5]

Table 1: Quantitative Hazard and Physicochemical Data for Picramide
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Property Value Source / Notes

Synonyms
2-Amino-4,6-dinitrophenol,

TNA
[6][7]

Molecular Formula C₆H₅N₃O₅ [8]

Molecular Weight 199.12 g/mol -

Appearance
Dark red to orange crystalline

solid
[1]

Melting Point 169-171 °C (Decomposes) [3]

Explosive Hazard

Severe risk of explosion when

dry; sensitive to shock, friction,

and heat.[1][2] Explodes if

heated to 300°C.[9]

Shipped wetted with at least

20% water to desensitize.[2]

Acute Toxicity

Harmful by inhalation, in

contact with skin, and if

swallowed.[4][5]

Symptoms include dizziness,

weakness, convulsions, and

collapse.[1]

Incompatibilities

Strong oxidizing agents,

reducing agents, bases (e.g.,

sodium hydroxide), heat, and

sources of ignition.[1][2][3]

May form more sensitive salts

with metals.[10]

Experimental Protocols: Safe Handling and Preparation
of Stock Solutions
The following protocols outline the minimum safety requirements for handling picramide. A lab-

specific Standard Operating Procedure (SOP) and Hazard Control Plan must be developed

and approved by the institution's safety office before work begins.[11][12]

2.1. Pre-Handling Safety Protocol
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Authorization: Obtain prior approval from the Principal Investigator (PI) or Laboratory

Supervisor.[11]

Documentation Review: Thoroughly read and understand the manufacturer-specific Safety

Data Sheet (SDS).[13]

Designated Area: Designate a specific work area, such as a chemical fume hood with a blast

shield, for all picramide manipulations.[14] Post warning signs indicating the use of an

explosive compound.[12][13]

Buddy System: Never work alone when handling picramide.[11][13] Ensure a second person

is aware of the procedure and potential hazards.

Engineering Controls: Ensure an ANSI-approved safety shower and eyewash station are

immediately accessible (within 10 seconds travel time).[15] All equipment must be properly

grounded to prevent static discharge.[2]

Personal Protective Equipment (PPE):

Body: Flame-resistant lab coat, long pants, and closed-toe shoes.[15]

Eyes: Chemical splash goggles and a full-face shield must be worn.[15]

Hands: Wear appropriate chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness).

[15] If significant contact is likely, wear a heavier utility-grade glove over the primary

gloves.[15]

2.2. Protocol for Preparing a Picramide Stock Solution

This protocol describes the preparation of a picramide solution. The smallest possible quantity

should be used at all times.[13][14]

Materials:

Picramide (wetted solid)

Appropriate solvent (as per experimental design)
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Non-sparking spatula (e.g., plastic, ceramic)[13][14]

Weighing paper or boat

Analytical balance inside a chemical fume hood

Volumetric flasks and pipettes

Blast shield

Procedure:

Area Preparation: Clear the designated fume hood of all unnecessary chemicals, equipment,

and ignition sources.[12][13] Place a blast shield between the user and the operation.[14]

Weighing:

Using a non-sparking spatula, carefully transfer a small amount of the wetted picramide

from its storage container to a tared weighing boat.[13]

CRITICAL: Avoid scraping, grinding, or applying any friction to the compound.[13] Do not

scrape residues from surfaces.[13]

Immediately and securely close the primary container and return it to its designated

storage location.[13]

Dissolution:

Carefully transfer the weighed picramide into the appropriate volumetric flask.

Add a portion of the desired solvent to the flask.

Gently swirl the flask to dissolve the solid. Do not use sonication or vigorous shaking.

Once dissolved, dilute to the final volume with the solvent.

Labeling and Storage:
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Clearly label the solution with the chemical name, concentration, solvent, preparation date,

and all appropriate GHS hazard pictograms (Explosive, Toxic).

Store in a tightly sealed container in a designated, secure, and cool location away from

incompatible materials.[8]

Decontamination and Waste Disposal:

All tools and surfaces must be decontaminated. Wipe surfaces with absorbent paper

dampened with acetone, followed by a soap and water wash.[1]

Dispose of all contaminated materials (gloves, weighing paper, pipette tips) as hazardous

explosive waste according to institutional guidelines.[13] Do not allow waste to

accumulate.[13]

Mandatory Visualizations
Diagram 1: Safe Handling Workflow for Picramide
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Perform Procedure
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Secure Primary Container Immediately EMERGENCY
(Spill, Exposure, Fire)

Decontaminate All Surfaces & Tools

Dispose of Waste as Explosive Hazard

Doff & Dispose of Contaminated PPE

Wash Hands Thoroughly

Follow Emergency Protocols:
1. Evacuate & Alert

2. Use Safety Shower/Eyewash
3. Contact EHS
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Caption: A generalized workflow for the safe handling of picramide in a laboratory setting.
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Diagram 2: Hierarchy of Controls for Picramide Safety

Elimination (Most Effective) Is a less hazardous
substitute available?

Substitution Use pre-made solutions
instead of solid.

Engineering Controls
Chemical Fume Hood
Blast Shield
Grounded Equipment

Administrative Controls

Develop SOPs
Mandatory Training
Buddy System
Designated Work Areas

PPE (Least Effective)
Flame-Resistant Lab Coat
Chemical Goggles & Face Shield
Chemical-Resistant Gloves

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing risks associated with picramide.

Emergency Procedures
In any emergency, the immediate priority is personnel safety.

Spill:

DO NOT attempt to clean up dry material.[10]

Evacuate the area immediately and alert personnel.[3] Isolate the spill area for at least 100

meters (330 feet).[1]
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Remove all sources of ignition.[1]

If trained to do so, dampen the solid spill material with water or acetone from a safe

distance.[1][10] Use absorbent pads dampened with water to collect the material.[10]

Contact your institution's Environmental Health & Safety (EHS) office immediately.

Skin Contact:

Immediately go to the nearest emergency shower.[15]

Remove all contaminated clothing while flushing the affected area with copious amounts of

water for at least 15 minutes.[15]

Seek immediate medical attention.[15]

Eye Contact:

Immediately flush eyes with water at an emergency eyewash station for at least 15

minutes, holding eyelids open.[10]

Seek immediate medical attention.[10]

Inhalation:

Move the affected person to fresh air.[8][15]

Seek immediate medical attention.[15]

Fire:

DO NOT fight a fire involving picramide if it has reached the cargo; the material may

explode.[2]

Evacuate the area immediately and activate the fire alarm. Follow all institutional

emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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